Cas no 1806891-78-0 (2-(Difluoromethyl)-3,5-dihydroxypyridine-6-acetonitrile)

• Product Name: 2-(Difluoromethyl)-3,5-dihydroxypyridine-6-acetonitrile
• CAS No: 1806891-78-0
• MF: C₈H₆F₂N₂O₂
• MW: 200.142248630524
• CID: 4917565
• Update Time: 2025-08-05

2-(Difluoromethyl)-3,5-dihydroxypyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3,5-dihydroxypyridine-6-acetonitrile

• Inchi： 1S/C8H6F2N2O2/c9-8(10)7-6(14)3-5(13)4(12-7)1-2-11/h3,8,13-14H,1H2
• InChI Key： UXBJSXZRBBAHRR-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(CC#N)=N1)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 0.5
• Topological Polar Surface Area: 77.1

Additional information on 2-(Difluoromethyl)-3,5-dihydroxypyridine-6-acetonitrile

2-(Difluoromethyl)-3,5-dihydroxypyridine-6-acetonitrile: A Comprehensive Overview

2-(Difluoromethyl)-3,5-dihydroxypyridine-6-acetonitrile (CAS No. 1806891-78-0) is a novel organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential applications in drug discovery and development. The molecule features a pyridine ring substituted with a difluoromethyl group at position 2, hydroxyl groups at positions 3 and 5, and an acetonitrile group at position 6. These substituents contribute to its distinctive chemical properties and biological activity.

The synthesis of 2-(Difluoromethyl)-3,5-dihydroxypyridine-6-acetonitrile involves a series of multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, making this compound more accessible for further studies. The compound's structure has been extensively analyzed using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, providing insights into its stereochemistry and conformational flexibility.

One of the most promising aspects of 2-(Difluoromethyl)-3,5-dihydroxypyridine-6-acetonitrile is its potential as a lead compound in drug discovery. Preclinical studies have demonstrated its ability to modulate key biological targets associated with various diseases, including cancer, inflammation, and neurodegenerative disorders. For instance, recent research has highlighted its inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory processes. Additionally, the compound has shown selective cytotoxicity against cancer cell lines, suggesting its potential as an anticancer agent.

The presence of hydroxyl groups at positions 3 and 5 in the pyridine ring imparts hydrophilic properties to the molecule, enhancing its solubility in aqueous media. This feature is advantageous for drug delivery applications, as it facilitates better absorption and bioavailability. Furthermore, the acetonitrile group at position 6 contributes to the molecule's lipophilicity, enabling it to cross cellular membranes more efficiently. These dual properties make 2-(Difluoromethyl)-3,5-dihydroxypyridine-6-acetonitrile a versatile candidate for designing drugs with optimal pharmacokinetic profiles.

Recent studies have also explored the use of 2-(Difluoromethyl)-3,5-dihydroxypyridine-6-acetonitrile as a precursor for generating bioactive derivatives. By modifying specific substituents or introducing new functional groups, researchers have successfully synthesized analogs with enhanced potency and selectivity. For example, substitution of the acetonitrile group with other electron-withdrawing or donating groups has been shown to modulate the compound's interaction with target proteins. These findings underscore the importance of structural optimization in maximizing the therapeutic potential of this compound.

In terms of safety and toxicity profiles, preliminary data indicate that 2-(Difluoromethyl)-3,5-dihydroxypyridine-6-acetonitrile exhibits low toxicity at therapeutic doses in preclinical models. However, further studies are required to fully characterize its safety profile and assess its suitability for clinical trials. Regulatory agencies emphasize the importance of thorough toxicological evaluations before advancing compounds into human studies.

The development of 2-(Difluoromethyl)-3,5-dihydroxypyridine-6-acetonitrile as a therapeutic agent aligns with current trends in drug discovery that prioritize precision medicine and personalized treatment approaches. By leveraging advanced computational tools such as molecular docking and machine learning algorithms, researchers can predict the binding affinity of this compound to specific targets with high accuracy. Such computational methods not only accelerate drug discovery but also reduce costs associated with experimental screening.

In conclusion, 2-(Difluoromethyl)-3,5-dihydroxypyridine-6-acetonitrile (CAS No. 1806891-78-0) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure, combined with promising biological activity and favorable pharmacokinetic properties, positions it as a strong candidate for further development into therapeutically relevant agents. Continued research into its mechanisms of action and optimization strategies will undoubtedly pave the way for innovative treatments targeting various diseases.